![molecular formula C8H12O3 B6223161 4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid CAS No. 2385547-62-4](/img/no-structure.png)
4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid
Overview
Description
4-Methoxybicyclo[3.1.0]hexane-1-carboxylic acid (4-MBCH) is an organic compound, which is a cyclic hydroxy acid with a six-membered ring of carbon atoms. It is a versatile compound, which is widely used in research and development due to its wide range of applications. It has been used in the synthesis of a variety of compounds, including drugs, pesticides, and other organic materials. 4-MBCH is also used in biochemical and physiological studies and has been found to have a number of important effects on the body.
Scientific Research Applications
4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid has been used in a variety of scientific research applications. It has been used as a substrate for the synthesis of a variety of compounds, including drugs, pesticides, and other organic materials. It has also been used in the synthesis of a number of important biological molecules, such as peptides, proteins, and nucleic acids. Additionally, 4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid has been used in the study of enzyme kinetics, as well as in the study of the structure and function of proteins.
Mechanism of Action
The mechanism of action of 4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid is not completely understood. However, it is believed that the compound binds to the active site of enzymes, which results in the inhibition of their activity. This inhibition of enzyme activity can lead to a variety of effects, depending on the enzyme that is affected. For example, 4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid has been found to inhibit the activity of enzymes involved in the metabolism of fatty acids, resulting in an increase in the levels of fatty acids in the body.
Biochemical and Physiological Effects
4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid has been found to have a number of biochemical and physiological effects. It has been found to inhibit the activity of enzymes involved in fatty acid metabolism, resulting in an increase in the levels of fatty acids in the body. Additionally, 4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid has been found to inhibit the activity of enzymes involved in the synthesis of cholesterol, resulting in a decrease in the levels of cholesterol in the body. Finally, 4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid has been found to inhibit the activity of enzymes involved in the synthesis of bile acids, resulting in a decrease in the levels of bile acids in the body.
Advantages and Limitations for Lab Experiments
4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid has several advantages and limitations for use in laboratory experiments. One of the main advantages is that it is relatively easy to synthesize and is widely available. Additionally, 4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid has been found to be a highly effective inhibitor of enzymes involved in fatty acid metabolism, cholesterol synthesis, and bile acid synthesis. However, there are some limitations to the use of 4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid in laboratory experiments. For example, it is not very stable and can degrade over time. Additionally, the compound is toxic and can cause adverse effects if not used properly.
Future Directions
There are a number of potential future directions for research involving 4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid. One of the most promising areas of research is the development of new drugs and therapies based on 4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid. Additionally, further research could be done to better understand the mechanism of action of 4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid and its effects on different enzymes and biochemical pathways. Finally, research could also be done to develop new methods for the synthesis of 4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid and other related compounds.
Synthesis Methods
4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid can be synthesized from the reaction of cyclohexanecarboxylic acid and 4-methoxybenzyl alcohol in the presence of an acid catalyst. The reaction is carried out in a two-phase system, with the organic and aqueous phases separated by a membrane. The reaction is complete in about two hours and yields a product with a purity of more than 95%. The product can then be isolated by filtration or crystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the protection of a functional group, the formation of a bicyclic ring system, and the introduction of a carboxylic acid group.", "Starting Materials": [ "4-methoxyphenylacetic acid", "2-bromo-1-cyclopentene", "sodium hydride", "diethyl ether", "acetic anhydride", "sulfuric acid", "sodium bicarbonate", "sodium hydroxide", "hydrochloric acid", "sodium chloride", "water" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group in 4-methoxyphenylacetic acid using acetic anhydride and sulfuric acid to form the corresponding acetic ester.", "Step 2: Treatment of the acetic ester with sodium hydride in diethyl ether to form the corresponding carbanion.", "Step 3: Reaction of the carbanion with 2-bromo-1-cyclopentene to form the bicyclic intermediate.", "Step 4: Hydrolysis of the ester group in the intermediate using sodium bicarbonate and water to form the corresponding carboxylic acid.", "Step 5: Neutralization of the carboxylic acid using sodium hydroxide and precipitation of the product using hydrochloric acid and sodium chloride." ] } | |
CAS RN |
2385547-62-4 |
Product Name |
4-methoxybicyclo[3.1.0]hexane-1-carboxylic acid |
Molecular Formula |
C8H12O3 |
Molecular Weight |
156.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
